3-(2-Fluorophenyl)-2,2-dimethylpropan-1-amine hydrochloride
Overview
Description
3-(2-Fluorophenyl)-2,2-dimethylpropan-1-amine hydrochloride, also known as 3-(2-F-DMPH), is a chiral fluorinated amine that has been widely used in a variety of scientific research applications. It is commonly used as a reagent in the synthesis of other compounds, as a catalyst in organic reactions, and as an inhibitor in enzymatic reactions. It is also used as a substrate in biocatalysis and as a substrate in metabolic studies. The hydrochloride salt is the most commonly used form of 3-(2-F-DMPH).
Scientific Research Applications
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(E)-3-((2-Fluorophenyl)(hydroxy)methylene)imidazo[1,2-a]pyridin-2(3H)-one :
- Application Summary : This compound was synthesized as part of a larger effort to create and evaluate new anesthetic drugs based on ketamine and its analogues .
- Methods of Application : The synthesis involved treatment of a N-2-pyridyl-β-ketoamide precursor with bromine, which led to a domino process comprising an initial bromination, cyclization via an intramolecular SN reaction, and a final keto-enol tautomerism .
- Results or Outcomes : This method allowed the generation of the fused heterocyclic system and installation of the acyl substituent in a single operation .
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- Application Summary : This compound is a dissociative anesthetic related to ketamine. Its sale and use as a designer drug has been reported in various countries .
- Methods of Application : The synthesis of 2-FDCK was first described in a 2013 paper as part of a larger effort to synthesize and evaluate new anesthetic drugs based on ketamine and its analogues .
- Results or Outcomes : In January 2023, Israeli Biotech company “Clearmind Medicine Inc.” announced the successful completion of a preclinical study examining 2-FDCK in a rat model of depression, with the compound outperforming ketamine in longevity of antidepressant effect .
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[3-(2-Fluorophenyl)propyl]amine hydrochloride :
- Application Summary : This compound is provided by Sigma-Aldrich as part of a collection of unique chemicals for early discovery researchers .
- Methods of Application : The specific methods of application or experimental procedures for this compound are not provided .
- Results or Outcomes : Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity .
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3-(2-fluorophenyl)pyrrolidine hydrochloride :
- Application Summary : This compound is a fluorinated phenylpyrrolidine .
- Methods of Application : The specific methods of application or experimental procedures for this compound are not provided .
- Results or Outcomes : The specific results or outcomes obtained from the use of this compound are not provided .
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[3-(2-Fluorophenyl)propyl]amine hydrochloride :
- Application Summary : This compound is provided by Sigma-Aldrich as part of a collection of unique chemicals for early discovery researchers .
- Methods of Application : The specific methods of application or experimental procedures for this compound are not provided .
- Results or Outcomes : Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity .
-
3-(2-fluorophenyl)pyrrolidine hydrochloride :
- Application Summary : This compound is a fluorinated phenylpyrrolidine .
- Methods of Application : The specific methods of application or experimental procedures for this compound are not provided .
- Results or Outcomes : The specific results or outcomes obtained from the use of this compound are not provided .
properties
IUPAC Name |
3-(2-fluorophenyl)-2,2-dimethylpropan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FN.ClH/c1-11(2,8-13)7-9-5-3-4-6-10(9)12;/h3-6H,7-8,13H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWYYUWJNNCTIHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC1=CC=CC=C1F)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17ClFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Fluorophenyl)-2,2-dimethylpropan-1-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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